![molecular formula C18H23NO3 B2361988 3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(oxane-4-carbonyl)pyrrolidine CAS No. 2097863-07-3](/img/structure/B2361988.png)
3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(oxane-4-carbonyl)pyrrolidine
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Description
3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(oxane-4-carbonyl)pyrrolidine is a useful research compound. Its molecular formula is C18H23NO3 and its molecular weight is 301.386. The purity is usually 95%.
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Scientific Research Applications
Electropolymerization and Conducting Polymers
Research into conducting polymers has highlighted the utility of derivatized bis(pyrrol-2-yl) arylenes for electropolymerization. These compounds exhibit low oxidation potentials, which is indicative of their stability in conducting forms. Such materials have potential applications in electronic and optoelectronic devices due to their conducting properties (Sotzing et al., 1996).
Quantum Studies and Nonlinear Optical Properties
Compounds bearing benzofuran units have been synthesized and analyzed for their quantum, nonlinear optical (NLO), and thermodynamic properties. These studies provide insights into the reactivity, stability, and potential applications of such compounds in materials science, particularly in the development of materials with unique optical properties (Halim & Ibrahim, 2022).
Asymmetric Organocatalysis
Pyrrolidine derivatives that incorporate benzofuran scaffolds have been synthesized using asymmetric organocatalysis. This approach yields compounds with significant stereochemical complexity, which are of interest in the development of biologically active molecules and pharmaceuticals (Kowalczyk et al., 2016).
Synthesis of Heterocycles
The activation of alkynes in the presence of palladium and copper catalysts opens pathways to the synthesis of heterocycles, including benzofurans. This method allows for the efficient generation of complex structures from simple precursors, highlighting the versatility of pyrrolidine and benzofuran derivatives in synthesizing a wide range of heterocyclic compounds (Müller, 2010).
Materials Science and Solvent Selection
The study of solvent effects on the solubility of organic compounds, including those with benzofuran and pyrrolidine units, is crucial in materials science. This research helps in the optimization of conditions for the preparation and processing of materials, potentially leading to advances in organic electronics and photovoltaics (Walker et al., 2011).
Properties
IUPAC Name |
[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-(oxan-4-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3/c20-18(13-4-8-21-9-5-13)19-7-3-16(12-19)14-1-2-17-15(11-14)6-10-22-17/h1-2,11,13,16H,3-10,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJDPBXQZGTWCFQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCC3)C(=O)C4CCOCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.